Cas no 248246-45-9 (9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one)

9-Methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one is a heterocyclic compound featuring a fused pyrimidine-carbazole core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore in the development of bioactive molecules. The methyl substitution at the 9-position enhances its stability and modulates electronic properties, making it a versatile intermediate for synthetic applications. Its rigid polycyclic framework offers opportunities for interactions with biological targets, particularly in the design of kinase inhibitors or intercalating agents. The compound’s well-defined structure and synthetic accessibility support its utility in exploratory research and drug discovery programs.
9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one structure
248246-45-9 structure
Product Name:9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one
CAS No:248246-45-9
MF:C15H11N3O
MW:249.267342805862
MDL:MFCD30471480
CID:2952161
Update Time:2025-08-04

9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-嘧啶并[4,5-A]咔唑-2-酮,1,11-二氢-9-甲基-
    • F15834
    • 9-Methyl-1H-pyrimido[4,5-a]carbazol-2(11H)-one
    • 9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one
    • MDL: MFCD30471480
    • Inchi: 1S/C15H11N3O/c1-8-2-4-10-11-5-3-9-7-16-15(19)18-13(9)14(11)17-12(10)6-8/h2-7H,1H3,(H2,16,18,19)
    • InChI Key: PWGHQHMGZBBXQB-UHFFFAOYSA-N
    • SMILES: O=C1NC=C2C=CC3=C4C=CC(C)=CC4=NC3=C2N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 739
  • XLogP3: 0.2
  • Topological Polar Surface Area: 53.5

9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one Pricemore >>

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Additional information on 9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one

9-Methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one (CAS No. 248246-45-9): A Comprehensive Overview

9-Methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one (CAS No. 248246-45-9) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MPC for brevity, belongs to the class of pyrimido[4,5-a]carbazoles, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one is characterized by a fused ring system consisting of a pyrimidine and a carbazole moiety. The presence of the methyl group at the 9-position adds to its structural complexity and influences its chemical and biological properties. This compound has been the subject of numerous studies due to its potential as a lead molecule in drug discovery.

Recent research has highlighted the multifaceted biological activities of MPC. One of the most notable findings is its potent antitumor activity. Studies have shown that 9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its antitumor properties, MPC has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, making it a promising candidate for further development in antiviral therapy. The exact mechanism by which MPC exerts its antiviral effects is still under investigation, but it is thought to interfere with viral protein synthesis or disrupt viral entry into host cells.

The pharmacokinetic properties of 9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate.

To further enhance the therapeutic potential of MPC, several structural modifications have been explored. These modifications aim to improve the compound's potency, selectivity, and pharmacokinetic properties. For example, the introduction of additional functional groups or changes in the substitution pattern can significantly alter the biological activity and physicochemical properties of the molecule.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one in treating various diseases. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects associated with the compound.

In conclusion, 9-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one (CAS No. 248246-45-9) is a promising compound with a wide range of biological activities. Its potential as an antitumor and antiviral agent makes it an attractive candidate for further development in drug discovery and pharmaceutical research. Ongoing studies and clinical trials will continue to provide valuable insights into its therapeutic applications and safety profile.

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